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Compound of Interest

Compound Name: FK706

Cat. No.: B1672744 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling FK706 (CAS 144055-55-0), including detailed operational and disposal

plans. By adhering to these procedural, step-by-step instructions, you can minimize risks and

maintain a secure workspace.

Personal Protective Equipment (PPE) for FK706
The following table summarizes the required personal protective equipment when handling

FK706. Consistent and correct use of PPE is the first line of defense against potential

exposure.
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PPE Category Specification Purpose

Eye Protection
Safety goggles with side-

shields

Protects eyes from splashes

and airborne particles.

Hand Protection
Protective, chemical-resistant

gloves

Prevents skin contact with the

substance.

Skin and Body Impervious clothing, lab coat

Provides a barrier against

accidental spills and

contamination of personal

clothing.

Respiratory Suitable respirator

Required when ventilation is

inadequate or when handling

powders to avoid inhalation.

Emergency First Aid Procedures
Immediate and appropriate first aid is critical in the event of exposure to FK706. Follow these

steps and seek prompt medical attention.

Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with large amounts of

water, separating eyelids with fingers. Remove

contact lenses if present and easy to do.

Continue flushing and call a physician.

Skin Contact

Rinse skin thoroughly with plenty of water.

Remove contaminated clothing and shoes. If

irritation persists, seek medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide cardiopulmonary resuscitation

(CPR) if trained to do so. Seek immediate

medical attention.

Ingestion
Wash out the mouth with water. Do NOT induce

vomiting. Call a physician for guidance.
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Handling and Storage Protocols
Proper handling and storage are crucial for maintaining the stability of FK706 and ensuring a

safe laboratory environment.

Aspect Protocol

Safe Handling

Avoid inhalation, and contact with eyes and

skin. Prevent the formation of dust and aerosols.

Use only in areas with adequate exhaust

ventilation.[1]

Storage Conditions

Keep containers tightly sealed in a cool, well-

ventilated area. Protect from direct sunlight and

sources of ignition. Recommended storage at

-20°C for one month. For shipping, room

temperature is acceptable for less than two

weeks.

Incompatible Materials
Strong acids/alkalis, and strong

oxidizing/reducing agents.

Accidental Release and Disposal Plan
In the event of a spill, a clear and practiced response is essential. Following proper disposal

procedures is a critical aspect of laboratory safety and environmental responsibility.

Accidental Release Measures
Evacuate: Ensure all personnel are in a safe area, away from the spill.

Ventilate: Ensure the area is well-ventilated.

Contain: Use personal protective equipment. Absorb spills with a liquid-binding material such

as diatomite or universal binders.

Decontaminate: Clean surfaces and equipment by scrubbing with alcohol.
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Dispose: Collect and dispose of contaminated material according to institutional and local

regulations.

Disposal Workflow
Disposal of FK706 and its contaminated materials must adhere to strict guidelines to prevent

environmental contamination and ensure safety.
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Waste Collection

Temporary Storage

Final Disposal

Identify Waste
(FK706, contaminated PPE, etc.)

Segregate Waste
(into compatible streams)

Label Waste Container
(Contents, Hazards, Date)

Store in Designated Area
(Well-ventilated, secure)

Maintain Storage Log

Arrange for Licensed
Waste Disposal Service

Transport and Dispose
(Following regulatory requirements)

Click to download full resolution via product page

A flowchart illustrating the step-by-step process for the safe disposal of FK706 waste.

Disposal Guidelines:

Do not dispose of FK706 down the drain or in regular trash.[2]
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All waste, including empty containers, should be treated as hazardous waste.[3]

Containers should be securely sealed and clearly labeled with the contents, hazards, and

accumulation start date.[4][5]

Store waste in a designated, well-ventilated area, away from incompatible materials.[6][7]

Follow your institution's Environmental Health and Safety (EHS) guidelines for waste pickup

and disposal.[8]

Maintain detailed records of all waste generated and disposed of.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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